3-amino-4,6-dimethyl-N-(4-pentoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4,6-dimethyl-N-(4-pentoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C21H25N3O2S/c1-4-5-6-11-26-16-9-7-15(8-10-16)24-20(25)19-18(22)17-13(2)12-14(3)23-21(17)27-19/h7-10,12H,4-6,11,22H2,1-3H3,(H,24,25)
• InChI Key: AHLOBHOEIWGAJU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)NC(=O)C2=C(C3=C(S2)N=C(C=C3C)C)N
• Molecular Formula: C21H25N3O2S
• Molecular Weight: 383.5 g/mol

Description

3-amino-4,6-dimethyl-N-(4-pentoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is a versatile chemical compound with potential in scientific research.

Scientific Research Applications

• Synthesis and Antiproliferative Activity : This compound is part of a class known for its antiproliferative properties, especially against enzymes like phospholipase C. Studies have demonstrated that modifications to key functional groups in the compound's structure can dramatically influence its biological activity. For instance, altering the 3-amino and 2-aryl carboxamide functionalities can completely nullify the activity, while modifications at C-5 have been found to enhance it (van Rensburg et al., 2017).

• Reactivity with Sodium Hypochlorite : The oxidation of compounds similar to 3-amino-4,6-dimethyl-N-(4-pentoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide with bleach (sodium hypochlorite) has been studied. This process yields dimeric pyrrolo[2′,3′:4,5]thieno[2,3-b]pyridines, showcasing the compound's reactivity and potential for creating complex heterocyclic structures (Stroganova et al., 2019).

• Heterocyclic Compound Synthesis : The compound has been used as a precursor or intermediate in the synthesis of a variety of heterocyclic structures. This includes the formation of pyridothienopyrimidines, pyridothienopyrimidothiazines, and other complex fused systems, indicating its versatility and utility in heterocyclic chemistry (Bakhite et al., 2000).